Cas no 1240526-30-0 (1-Amino-N-methylcyclopentane-1-carboxamide hydrochloride)

• Product Name: 1-Amino-N-methylcyclopentane-1-carboxamide hydrochloride
• CAS No: 1240526-30-0
• MF: C₇H₁₅ClN₂O
• MW: 178.659800767899
• MDL: MFCD16547629
• CID: 4579817
• PubChem ID: 47003096
• Update Time: 2025-06-08

1-Amino-N-methylcyclopentane-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-amino-N-methylcyclopentane-1-carboxamide hydrochloride
• NE56282
• 1-amino-N-methylcyclopentane-1-carboxamide;hydrochloride
• Z1262327549
• AS-78984
• 1-Amino-N-methylcyclopentanecarboxamide Hydrochloride
• P18998
• 1-amino-N-methylcyclopentane-1-carboxamidehydrochloride
• AKOS026741234
• 1-Amino-N-methylcyclopentane-1-carboxamide HCl
• SY184455
• CS-0184688
• 1240526-30-0
• EN300-64109
• MFCD16547629
• 1-Amino-N-methylcyclopentane-1-carboxamide hydrochloride

• MDL： MFCD16547629
• Inchi： 1S/C7H14N2O.ClH/c1-9-6(10)7(8)4-2-3-5-7;/h2-5,8H2,1H3,(H,9,10);1H
• InChI Key： GWEACORCOKUAGH-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1(CCCC1)N)NC

Computed Properties

• Exact Mass: 178.0872908 g/mol
• Monoisotopic Mass: 178.0872908 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• Molecular Weight: 178.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Amino-N-methylcyclopentane-1-carboxamide hydrochloride

Introduction to 1-Amino-N-methylcyclopentane-1-carboxamide hydrochloride (CAS No: 1240526-30-0)

1-Amino-N-methylcyclopentane-1-carboxamide hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1240526-30-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, a derivative of cyclopentanecarboxamide, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both an amino group and a methyl-substituted nitrogen in its backbone suggests a high degree of chemical versatility, making it a valuable candidate for further exploration in drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its formulation in pharmaceutical applications. This solubility profile not only facilitates its use in in vitro studies but also opens up possibilities for oral or injectable formulations in clinical settings. The compound’s structure, featuring a rigid cyclopentane ring, contributes to its stability and bioavailability, which are essential attributes for any potential therapeutic agent.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. The structural motif of 1-amino-N-methylcyclopentane-1-carboxamide hydrochloride bears resemblance to certain pharmacophores found in drugs that interact with central nervous system (CNS) receptors. Specifically, the amine and amide functionalities could potentially engage with serotonin receptors, dopamine pathways, or other neuroactive sites. Preliminary studies have suggested that derivatives of this class may exhibit properties relevant to the treatment of neurological disorders such as depression, anxiety, and cognitive impairments.

One of the most compelling aspects of 1-amino-N-methylcyclopentane-1-carboxamide hydrochloride is its synthetic accessibility. The cyclopentane ring can be functionalized in multiple ways, allowing chemists to introduce various substituents that could fine-tune its biological activity. For instance, modifications at the amino group could alter its affinity for specific receptors, while changes at the carboxamide position might influence metabolic stability. This flexibility makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at optimizing pharmacological properties.

The compound’s potential applications extend beyond CNS-related disorders. Its unique structure may also make it useful in the development of drugs targeting other physiological pathways. For example, researchers have explored similar scaffolds as potential inhibitors of enzymes involved in inflammation or pain signaling. The methyl group on the nitrogen atom could serve as a point for further derivatization to enhance binding interactions with target proteins or enzymes.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 1-amino-N-methylcyclopentane-1-carboxamide hydrochloride for biological activity. Molecular docking simulations and virtual screening techniques have been employed to predict how this molecule might interact with various biological targets. These computational approaches have helped identify promising lead compounds that can then be synthesized and tested experimentally. Such high-throughput methods are crucial for accelerating the drug discovery process and reducing the time-to-market for new therapies.

In vitro studies have begun to unravel the pharmacological profile of 1-amino-N-methylcyclopentane-1-carboxamide hydrochloride. Initial experiments suggest that it may possess mild agonist activity at certain serotonin receptors, although further research is needed to fully characterize its effects. Additionally, its interaction with cytochrome P450 enzymes has been examined to assess potential metabolic pathways and drug-drug interactions. Understanding these interactions is critical for determining safe dosing regimens and predicting side effects in clinical trials.

The synthesis of 1-amino-N-methylcyclopentane-1-carboxamide hydrochloride involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key steps include the formation of the cyclopentane ring, introduction of the amine functionality, and subsequent methylation at the nitrogen atom. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing costs and improving scalability for industrial production.

The hydrochloride form of this compound not only enhances solubility but also ensures stability under various storage conditions. This is particularly important for pharmaceutical products that need to maintain their integrity over time. Stability studies have been conducted to evaluate how 1-amino-N-methylcyclopentane-1-carboxamide hydrochloride behaves under different temperatures and humidity levels, providing data necessary for formulation development.

As research continues, collaborations between academic institutions and pharmaceutical companies are likely to yield more insights into the potential of 1-amino-N-methylcyclopentane-1-carboxamide hydrochloride. Such partnerships can leverage complementary expertise in chemistry, biology, and medicine to accelerate the translation of laboratory discoveries into viable therapeutics. The compound’s unique structure offers a promising starting point for developing new treatments that address unmet medical needs.

In conclusion, 1-amino-N-methylcyclopentane-1-carboxamide hydrochloride (CAS No: 1240526-30-0) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its structural features suggest interactions with key biological targets, while its synthetic accessibility allows for extensive modifications through SAR studies. As our understanding of molecular interactions grows more sophisticated, compounds like this one will continue to play a crucial role in advancing therapeutic strategies across multiple disease areas.